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Compound of Interest

Compound Name: m-PEG3-phosphonic acid

Cat. No.: B15580172

Technical Guide: m-PEG3-phosphonic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of m-PEG3-phosphonic acid, a
bifunctional linker molecule increasingly utilized in the development of novel therapeutics,
particularly in the field of targeted protein degradation. This document collates available
material safety data, physicochemical properties, and conceptual workflows for its application.

Introduction

m-PEG3-phosphonic acid is a chemical compound featuring a methoxy-terminated triethylene
glycol (m-PEG3) chain and a terminal phosphonic acid group.[1] This heterobifunctional linker
is of significant interest in the synthesis of Proteolysis Targeting Chimeras (PROTACS).[2][3][4]
PROTACSs are novel therapeutic agents designed to hijack the cell's natural protein disposal
system to eliminate specific disease-causing proteins.[2] The polyethylene glycol (PEG)
component of m-PEG3-phosphonic acid enhances solubility and provides a flexible spacer,
while the phosphonic acid group can be used for conjugation to a target protein ligand or for
other specific interactions.[1]

Material Safety Data Sheet (MSDS) Summary

The following tables summarize the key safety information for m-PEG3-phosphonic acid,
based on available Safety Data Sheets (SDS).[5]
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Hazard ldentification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[5]
i . H400: Very toxic to aquatic life.
Acute Aquatic Toxicity 1 5]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects.[5]

Precautionary Statements

Code Statement
P264 Wash skin thoroughly after handling.[5]

Do not eat, drink or smoke when using this
P270

product.[5]
pP273 Avoid release to the environment.[5]

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 S

doctor/physician if you feel unwell.[5]
P330 Rinse mouth.[5]
P391 Collect spillage.[5]

Dispose of contents/container to an approved
P501

waste disposal plant.[5]

First Aid Measures
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Exposure Route

First Aid Measures

Ingestion

Wash out mouth with water. Do NOT induce

vomiting. Call a physician.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Handling and Storage

Aspect

Recommendation

Handling

Avoid contact with skin and eyes. Avoid
formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where

dust is formed.

Storage

Keep container tightly closed in a dry and well-
ventilated place. Recommended storage

temperature: -20°C.

Physicochemical Properties

The following table summarizes the known physical and chemical properties of m-PEG3-

phosphonic acid. Many specific quantitative values are not available in the public domain.
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Property Value Source
Molecular Formula C7H1706P [4]
Molecular Weight 228.18 g/mol [2][4]
CAS Number 96962-42-4 [5]
Appearance Solid [5]
Odor No data available [5]
Melting Point/Freezing Point No data available [5]
Boiling Point No data available [5]
Solubility No data available [5]
2-[2-(2-
IUPAC Name methoxyethoxy)ethoxy]ethylph [4]

osphonic acid

Toxicological Information

Detailed toxicological studies for m-PEG3-phosphonic acid are limited. The available
information is summarized below.
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Toxicological Endpoint Finding

Acute Toxicity Oral: Harmful if swallowed (Category 4).[5]
Skin Corrosion/Irritation No data available.

Serious Eye Damage/Irritation No data available.

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity (Single Exposure)  No data available.

Specific Target Organ Toxicity (Repeated ]
No data available.
Exposure)

Aspiration Hazard No data available.

Conceptual Experimental Workflow: PROTAC
Synthesis

While specific experimental protocols for m-PEG3-phosphonic acid are proprietary, the
following diagram illustrates a general workflow for its use in the synthesis of a PROTAC
molecule.

PROTAC Synthesis

S ——
m-PEG3-phosphonic acid Step 2: Step 3 Purification and
(Bifunctional Linker) Conif i PROTAC Molecule Characterization
Target Protein Ligand
(e.g., with reactive group)

E3 Ligase Ligand

Step 1:
(e.g., with reactive group) C i
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Caption: General workflow for PROTAC synthesis using a bifunctional linker.

Mechanism of Action: PROTAC-Mediated Protein
Degradation

m-PEG3-phosphonic acid serves as a linker within a PROTAC molecule. The following
diagram illustrates the general mechanism by which a PROTAC induces the degradation of a

target protein.

-

Cellular Environment

PROTAC Target Protein E3 Ubiquitin Ligase W

Ternary Complex
(Target-PROTAC-E3)

}biquitination
Ubiquitinated
Target Protei

Recognition

Proteasome

Degradation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15580172?utm_src=pdf-body-img
https://www.benchchem.com/product/b15580172?utm_src=pdf-body
https://www.benchchem.com/product/b15580172?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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